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Compound of Interest

Compound Name: 4-Bromo-2-chloro-1-nitrobenzene

Cat. No.: B3038740 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of 4-
Bromo-2-chloro-1-nitrobenzene. Adherence to these procedures is critical to ensure

personnel safety and environmental compliance.

I. Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to be fully aware of the hazards

associated with 4-Bromo-2-chloro-1-nitrobenzene. This compound is classified as a

hazardous substance, and appropriate personal protective equipment (PPE) must be worn at

all times.

Key Hazards:

Causes skin irritation.[1]

Causes serious eye irritation.[1]

May cause respiratory irritation.[1]

Harmful if swallowed.

Harmful in contact with skin.
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Required Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Chemical safety goggles and/or a face shield.

Lab Coat: A flame-resistant lab coat is recommended.

Respiratory Protection: Use a certified respirator if handling the powder outside of a fume

hood.

II. Quantitative Data
The following table summarizes the key physical and chemical properties of 4-Bromo-2-
chloro-1-nitrobenzene.

Property Value

Molecular Formula C₆H₃BrClNO₂

Molecular Weight 236.45 g/mol [2][3]

Appearance Solid Crystalline

Melting Point 68 - 70 °C[3]

Boiling Point No data available

Density 2.048 g/mL at 25 °C[3]

Solubility Low water solubility

Flash Point Not applicable[3]

III. Detailed Disposal Protocol
The primary and recommended method for the disposal of 4-Bromo-2-chloro-1-nitrobenzene
is through a licensed chemical destruction plant or by controlled incineration with flue gas

scrubbing.[2] Do not attempt to dispose of this chemical through standard laboratory drains or

as regular solid waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b3038740?utm_src=pdf-body
https://www.benchchem.com/product/b3038740?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2-chloro-1-nitrobenzene
https://www.sigmaaldrich.com/US/en/product/aldrich/153184
https://www.sigmaaldrich.com/US/en/product/aldrich/153184
https://www.sigmaaldrich.com/US/en/product/aldrich/153184
https://www.sigmaaldrich.com/US/en/product/aldrich/153184
https://www.benchchem.com/product/b3038740?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2-chloro-1-nitrobenzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3038740?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Disposal Procedure:

Waste Segregation:

4-Bromo-2-chloro-1-nitrobenzene is a halogenated organic compound.

It must be segregated into a dedicated, clearly labeled "Halogenated Organic Waste"

container.

Do not mix with non-halogenated organic waste, as this can complicate the disposal

process and increase costs.[4][5]

Container Selection and Labeling:

Use a robust, leak-proof container that is compatible with the chemical. The original

container is often a suitable option if it is in good condition.

The container must be securely sealed to prevent any leaks or spills.

Label the waste container clearly with the full chemical name: "Waste: 4-Bromo-2-chloro-
1-nitrobenzene". Do not use abbreviations or chemical formulas.

Include any other components of the waste mixture on the label, if applicable.

Storage of Waste:

Store the sealed and labeled waste container in a cool, dry, and well-ventilated area, away

from incompatible materials such as strong bases and reducing agents.

Ensure the storage area is designated for hazardous waste.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a certified

hazardous waste disposal contractor to arrange for pickup and disposal.

Follow all institutional and local regulations for hazardous waste manifest and

transportation.
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IV. Accidental Release Measures
In the event of a spill, follow these procedures:

Evacuate: Evacuate non-essential personnel from the immediate area.

Ventilate: Ensure adequate ventilation to disperse any dust or vapors.

Containment:

Wearing appropriate PPE, sweep up the spilled solid material.

Avoid generating dust.

Cleanup:

Place the swept-up material into a suitable, labeled container for disposal as hazardous

waste.

Decontamination: Clean the spill area thoroughly with soap and water.

V. Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 4-
Bromo-2-chloro-1-nitrobenzene.
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Disposal Workflow for 4-Bromo-2-chloro-1-nitrobenzene
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Caption: Disposal decision workflow for 4-Bromo-2-chloro-1-nitrobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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